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molecular formula C14H21BrN2OSi B8230637 5-bromo-3-methyl-N-(2-trimethylsilanylethoxymethyl)indazole

5-bromo-3-methyl-N-(2-trimethylsilanylethoxymethyl)indazole

Cat. No. B8230637
M. Wt: 341.32 g/mol
InChI Key: HSVSQGBVYSBZPY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07528132B2

Procedure details

To a solution of 5-bromo-3-methylindazole 104 (2 g, 9.48 mmol) in anhydrous DMF (20 mL), cooled in ice bath, was added-sodium hydride (60% w/w, 0.57 g, 14.25 mmol) and (2-trimethylsilylethoxy)methyl chloride (2.5 mL, 14.16 mmol) in a dropwise manner. The reaction mixture was allowed to warm to room temperature and was stirred for 1 hour. Ethyl acetate (200 mL) was added. The organic layer was washed with saturated ammonium chloride solution, water and brine. The organic layer was dried over sodium sulfate. The organic solvent was evaporated under reduced pressure. The crude product was purified by flash column chromatography to yield the desired 5-bromo-3-methyl-N-(2-trimethylsilanylethoxymethyl)indazole 116 (2.95 g, 8.65 mmol) as a mixture of the 1H- and 2H-indazole regioisomers.
Name
5-bromo-3-methylindazole
Quantity
2 g
Type
reactant
Reaction Step One
Name
DMF
Quantity
20 mL
Type
solvent
Reaction Step One
Name
sodium hydride
Quantity
0.57 g
Type
reactant
Reaction Step Two
Name
(2-trimethylsilylethoxy)methyl chloride
Quantity
2.5 mL
Type
reactant
Reaction Step Two
Name
Ethyl acetate
Quantity
200 mL
Type
reactant
Reaction Step Three
Name
5-bromo-3-methyl-N-(2-trimethylsilanylethoxymethyl)indazole

Identifiers

REACTION_CXSMILES
[Br:1][C:2]1[CH:3]=[C:4]2[C:8](=[CH:9][CH:10]=1)[NH:7][N:6]=[C:5]2[CH3:11].[H-].[Na+].[CH3:14][Si:15]([CH3:22])([CH3:21])[CH2:16][CH2:17][O:18][CH2:19]Cl.C(OCC)(=O)C>CN(C=O)C>[Br:1][C:2]1[CH:3]=[C:4]2[C:8](=[CH:9][CH:10]=1)[N:7]([CH2:19][O:18][CH2:17][CH2:16][Si:15]([CH3:22])([CH3:21])[CH3:14])[N:6]=[C:5]2[CH3:11] |f:1.2|

Inputs

Step One
Name
5-bromo-3-methylindazole
Quantity
2 g
Type
reactant
Smiles
BrC=1C=C2C(=NNC2=CC1)C
Name
DMF
Quantity
20 mL
Type
solvent
Smiles
CN(C)C=O
Step Two
Name
sodium hydride
Quantity
0.57 g
Type
reactant
Smiles
[H-].[Na+]
Name
(2-trimethylsilylethoxy)methyl chloride
Quantity
2.5 mL
Type
reactant
Smiles
C[Si](CCOCCl)(C)C
Step Three
Name
Ethyl acetate
Quantity
200 mL
Type
reactant
Smiles
C(C)(=O)OCC

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
was stirred for 1 hour
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

WASH
Type
WASH
Details
The organic layer was washed with saturated ammonium chloride solution, water and brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The organic layer was dried over sodium sulfate
CUSTOM
Type
CUSTOM
Details
The organic solvent was evaporated under reduced pressure
CUSTOM
Type
CUSTOM
Details
The crude product was purified by flash column chromatography

Outcomes

Product
Details
Reaction Time
 1 h
Name
5-bromo-3-methyl-N-(2-trimethylsilanylethoxymethyl)indazole
Type
product
Smiles
BrC=1C=C2C(=NN(C2=CC1)COCC[Si](C)(C)C)C
Measurements
Type Value Analysis
AMOUNT: AMOUNT 8.65 mmol
AMOUNT: MASS 2.95 g
YIELD: CALCULATEDPERCENTYIELD 91.2%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.